Cas no 26190-82-9 (2,5-Dimethylquinoline)

2,5-Dimethylquinoline Properties

Names and Identifiers

• 2,5-Dimethylquinoline
• DTXSID90275088
• AKOS006306898
• DA-19516
• SB68159
• 26190-82-9
• SCHEMBL826491
• AT13138
• BS-49622
• BBA19082
• Quinoline, 2,5-dimethyl-
• CS-0336135
• +Expand

• MDL： MFCD11108670
• InChIKey： HQMYTNVPZHJGDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11N/c1-8-4-3-5-11-10(8)7-6-9(2)12-11/h3-7H,1-2H3
• SMILES： CC1=C2C=CC(=NC2=CC=C1)C

Computed Properties

• Exact Mass: 157.08923
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 157.089149355g/mol
• Heavy Atom Count: 12
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• Refractive Index: 1.6106 (estimate)
• Boiling Point: 266.88°C (estimate)
• Melting Point: 61°C
• Density: 1.0491 (estimate)